1-Acetyl-2-(3,5-dimethoxyphenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile
1-Acetyl-2-(3,5-dimethoxyphenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile
Brand Name:
Vulcanchem
CAS No.:
303959-57-1
VCID:
VC0433461
InChI:
InChI=1S/C24H21N3O3/c1-15(28)23-22(17-10-18(29-2)12-19(11-17)30-3)24(13-25,14-26)21-9-8-16-6-4-5-7-20(16)27(21)23/h4-12,21-23H,1-3H3/t21-,22-,23-/m1/s1
SMILES:
CC(=O)C1C(C(C2N1C3=CC=CC=C3C=C2)(C#N)C#N)C4=CC(=CC(=C4)OC)OC
Molecular Formula:
C24H21N3O3
Molecular Weight:
399.4g/mol
1-Acetyl-2-(3,5-dimethoxyphenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile
CAS No.: 303959-57-1
Main Products
VCID: VC0433461
Molecular Formula: C24H21N3O3
Molecular Weight: 399.4g/mol
CAS No. | 303959-57-1 |
---|---|
Product Name | 1-Acetyl-2-(3,5-dimethoxyphenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile |
Molecular Formula | C24H21N3O3 |
Molecular Weight | 399.4g/mol |
IUPAC Name | (1S,2S,3aR)-1-acetyl-2-(3,5-dimethoxyphenyl)-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile |
Standard InChI | InChI=1S/C24H21N3O3/c1-15(28)23-22(17-10-18(29-2)12-19(11-17)30-3)24(13-25,14-26)21-9-8-16-6-4-5-7-20(16)27(21)23/h4-12,21-23H,1-3H3/t21-,22-,23-/m1/s1 |
Standard InChIKey | CRYWRILZWVNKGC-DNVJHFABSA-N |
Isomeric SMILES | CC(=O)[C@@H]1[C@H](C([C@@H]2N1C3=CC=CC=C3C=C2)(C#N)C#N)C4=CC(=CC(=C4)OC)OC |
SMILES | CC(=O)C1C(C(C2N1C3=CC=CC=C3C=C2)(C#N)C#N)C4=CC(=CC(=C4)OC)OC |
Canonical SMILES | CC(=O)C1C(C(C2N1C3=CC=CC=C3C=C2)(C#N)C#N)C4=CC(=CC(=C4)OC)OC |
PubChem Compound | 6549637 |
Last Modified | Nov 11 2021 |
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